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Compound of Interest

Compound Name: Orniplabin

Cat. No.: B11932162 Get Quote

An essential guide for researchers and scientists on the safe and compliant disposal of

Orniplabin, ensuring laboratory safety and environmental protection.

This document provides comprehensive guidance on the proper disposal procedures for

Orniplabin, a low-molecular-weight compound utilized in research for its potential thrombolytic

and anti-inflammatory effects. While Orniplabin is not classified as a hazardous substance or

mixture under the OSHA Hazard Communication Standard, adherence to proper disposal

protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance.

I. Orniplabin: Key Safety & Handling Data
For safe handling and disposal, it is important to be aware of the physicochemical properties of

Orniplabin. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C51H68N2O10 PubChem[1]

Molecular Weight 869.09 g/mol InvivoChem[2]

Appearance White to off-white solid powder InvivoChem[2]

Solubility Soluble in DMSO InvivoChem[2]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

InvivoChem[2]

II. Step-by-Step Disposal Protocol for Orniplabin
The following protocol outlines the recommended steps for the disposal of Orniplabin. This

procedure is based on general best practices for non-hazardous chemical waste in a laboratory

setting.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Laboratory coat

Gloves

2. Waste Identification and Segregation:

Solid Waste: Unused or expired Orniplabin powder should be collected in a designated,

sealed, and clearly labeled waste container.

Liquid Waste: Solutions containing Orniplabin should be collected in a separate, sealed,

and clearly labeled liquid waste container. Do not mix with other solvent waste streams

unless compatible.
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Contaminated Materials: Items such as pipette tips, tubes, and gloves that have come into

contact with Orniplabin should be collected in a designated container for chemically

contaminated solid waste.

3. Disposal of Unused Orniplabin Powder:

If small quantities of Orniplabin powder are to be disposed of, they should be collected in a

container that can be securely sealed.

Label the container clearly as "Orniplabin Waste" and include the date.

Dispose of the container through your institution's chemical waste disposal program. Do not

dispose of solid Orniplabin in the regular trash.

4. Disposal of Orniplabin Solutions:

Collect all aqueous and solvent-based solutions containing Orniplabin in a designated liquid

waste container.

The container must be compatible with the solvent used (e.g., a high-density polyethylene

container for DMSO solutions).

Clearly label the container with "Orniplabin Liquid Waste," the solvent(s) used, and the

approximate concentration.

Arrange for pickup and disposal through your institution's hazardous waste management

service. Do not pour Orniplabin solutions down the drain.

5. Decontamination of Glassware and Equipment:

Glassware and equipment that have been in contact with Orniplabin should be

decontaminated.

Rinse with an appropriate solvent (such as ethanol or isopropanol) to remove any residual

Orniplabin. Collect the rinsate as liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.
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6. Spill Cleanup:

In the event of a spill, wear appropriate PPE.

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

commercial absorbent pads).

Place the absorbent material into a sealed container and dispose of it as chemical waste.

Clean the spill area with a suitable solvent, followed by soap and water.

III. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of Orniplabin.
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Caption: Workflow for the disposal of different forms of Orniplabin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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